2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid

• IUPAC Name: 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C17H16INO6/c1-23-13-6-9(7-14(24-2)15(13)25-3)16(20)19-10-4-5-12(18)11(8-10)17(21)22/h4-8H,1-3H3,(H,19,20)(H,21,22)
• InChI Key: ZGYVYMUZYPVPON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2)I)C(=O)O
• Molecular Formula: C17H16INO6
• Molecular Weight: 457.22 g/mol

Description

2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid, also known as TMB-5-I-ASA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of salicylic acid and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid involves the inhibition of COX-2 activity through the binding of the compound to the catalytic site of the enzyme. This binding prevents the conversion of arachidonic acid to prostaglandins, thus reducing inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been proposed as a potential anti-cancer agent. It has also been shown to have antioxidant properties, which may have potential applications in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid in lab experiments is its specificity for COX-2 inhibition, which allows for the selective targeting of this enzyme without affecting the activity of COX-1, which is involved in the production of beneficial prostaglandins. However, one limitation of using 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid is its relatively low potency compared to other COX-2 inhibitors, which may limit its efficacy in certain applications.

Future Directions

There are several potential future directions for research on 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid. One area of interest is the development of more potent derivatives of the compound for use as anti-inflammatory or anti-cancer agents. Another potential direction is the study of the compound's antioxidant properties and their potential applications in the prevention of oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanisms underlying the compound's effects on cancer cell growth and to identify potential therapeutic targets.

Scientific Research Applications

2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid has been used extensively in scientific research as a tool for studying various biological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. This inhibition has been shown to have potential therapeutic applications in the treatment of inflammatory diseases such as arthritis.